![molecular formula C18H21N3O3 B2735910 2-hydroxy-2-phenyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide CAS No. 2034194-71-1](/img/structure/B2735910.png)
2-hydroxy-2-phenyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide
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Description
2-hydroxy-2-phenyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide is a useful research compound. Its molecular formula is C18H21N3O3 and its molecular weight is 327.384. The purity is usually 95%.
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Scientific Research Applications
Radioligand Development for PET Imaging
Radiolabeled compounds, particularly those involving fluorine-18, have been synthesized for use as selective ligands in positron emission tomography (PET) imaging. Such compounds are valuable for imaging the translocator protein (18 kDa), which is involved in various neurological conditions. The development of these ligands, including their radiosynthesis and application in PET imaging, offers insights into neurological diseases and potential therapeutic targets (Dollé et al., 2008).
Synthetic Routes to Pyrimidin-2-yl Acetamides
Research into the synthesis of pyrimidin-2-yl acetamides and their derivatives reveals versatile routes for creating a variety of compounds with potential biological activity. These synthetic pathways provide a foundation for the development of new drugs and materials with tailored properties (Brown & Waring, 1977).
Antimicrobial and Anticancer Activities
Pyrimidin-2-yl acetamides have been explored for their antimicrobial and anticancer activities. The synthesis of novel compounds within this class and their subsequent biological evaluation highlight the potential of these molecules in developing new therapeutic agents. Studies on their mechanism of action, efficacy against various pathogens and cancer cell lines, and potential as lead compounds for drug development are areas of significant research interest (Nunna et al., 2014).
Inflammation and Pain Management
Pyrimidine derivatives have also been studied for their anti-inflammatory and analgesic properties. The synthesis of pyrimidine-containing compounds and their evaluation in models of inflammation and pain suggest their potential as novel agents for managing these conditions. These studies contribute to our understanding of how pyrimidine moieties can modulate biological pathways related to inflammation and pain (Sondhi et al., 2009).
Properties
IUPAC Name |
2-hydroxy-2-phenyl-N-(4-pyrimidin-2-yloxycyclohexyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c22-16(13-5-2-1-3-6-13)17(23)21-14-7-9-15(10-8-14)24-18-19-11-4-12-20-18/h1-6,11-12,14-16,22H,7-10H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVFRKIULQHPLDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C(C2=CC=CC=C2)O)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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